Cas no 50317-24-3 (Bicyclo[2.2.2]octane-2,3-dicarboxylicacid, 1,5,5-trimethyl-8-oxo-, (1a,2b,3b,4a)- (9CI))

• Product Name: Bicyclo[2.2.2]octane-2,3-dicarboxylicacid, 1,5,5-trimethyl-8-oxo-, (1a,2b,3b,4a)- (9CI)
• CAS No: 50317-24-3
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 387395
• PubChem ID: 284585
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2,3-dicarboxylicacid, 1,5,5-trimethyl-8-oxo-, (1a,2b,3b,4a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2,3-dicarboxylicacid, 1,5,5-trimethyl-8-oxo-, (1a,2b,3b,4a)- (9CI)
• 2,2,4-trimethyl-6-oxobicyclo[2.2.2]octane-7,8-dicarboxylic acid
• SMR001798101
• 1,5,5-trimethyl-8-oxobicyclo[2.2.2]octane-2,3-dicarboxylic acid
• NSC-140605
• MLS002920512
• DTXSID20964599
• 50317-24-3
• NSC140605

• Inchi： 1S/C13H18O5/c1-12(2)5-13(3)4-6(14)8(12)7(10(15)16)9(13)11(17)18/h7-9H,4-5H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： RKERPTXROQWMMI-UHFFFAOYSA-N
• SMILES： O=C1CC2(C)C(C(=O)O)C(C(=O)O)C1C(C)(C)C2

Computed Properties

• Exact Mass: 254.11544
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67
• LogP: 1.41320